Cas no 1430751-13-5 (1-(2,3-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2,3-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1430751-13-5
• MF: C₁₆H₁₉BF₂N₂O₂
• MW: 320.142071008682
• CID: 4699972
• Update Time: 2023-11-22

1-(2,3-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluoro-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-[(2,3-difluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(2,3-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-[(2,3-Difluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole
• 1-(2,3-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C16H19BF2N2O2/c1-15(2)16(3,4)23-17(22-15)12-8-20-21(10-12)9-11-6-5-7-13(18)14(11)19/h5-8,10H,9H2,1-4H3
• InChI Key： BEWPSLIFIITIDH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CN1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)F

Computed Properties

• Exact Mass: 320.1507643 g/mol
• Monoisotopic Mass: 320.1507643 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 320.1